Cas no 2137826-50-5 (2-Oxabicyclo[2.1.1]hexane-4-methanol, 1-[[ethyl(2-methylpropyl)amino]methyl]-)

• Product Name: 2-Oxabicyclo[2.1.1]hexane-4-methanol, 1-[[ethyl(2-methylpropyl)amino]methyl]-
• CAS No: 2137826-50-5
• MF: C₁₃H₂₅NO₂
• MW: 227.343104124069
• CID: 5278641
• Update Time: 2025-07-10

2-Oxabicyclo[2.1.1]hexane-4-methanol, 1-[[ethyl(2-methylpropyl)amino]methyl]- Chemical and Physical Properties

Names and Identifiers

• 2-Oxabicyclo[2.1.1]hexane-4-methanol, 1-[[ethyl(2-methylpropyl)amino]methyl]-

• Inchi： 1S/C13H25NO2/c1-4-14(5-11(2)3)8-13-6-12(7-13,9-15)10-16-13/h11,15H,4-10H2,1-3H3
• InChI Key： YXAJCWOPBAQFBK-UHFFFAOYSA-N
• SMILES： C12(CN(CC)CC(C)C)CC(CO)(C1)CO2

Additional information on 2-Oxabicyclo[2.1.1]hexane-4-methanol, 1-[[ethyl(2-methylpropyl)amino]methyl]-

Comprehensive Overview of 2-Oxabicyclo[2.1.1]hexane-4-methanol, 1-[[ethyl(2-methylpropyl)amino]methyl]- (CAS No. 2137826-50-5)

The compound 2-Oxabicyclo[2.1.1]hexane-4-methanol, 1-[[ethyl(2-methylpropyl)amino]methyl]- (CAS No. 2137826-50-5) is a structurally unique bicyclic molecule that has garnered significant interest in pharmaceutical and chemical research. Its bicyclic framework and functional groups make it a versatile intermediate for synthesizing complex organic molecules. Researchers are particularly intrigued by its potential applications in drug discovery, owing to its ability to modulate biological targets. The presence of both oxabicyclo and aminoalkyl moieties enhances its reactivity, enabling diverse synthetic transformations.

In recent years, the demand for novel heterocyclic compounds like 2-Oxabicyclo[2.1.1]hexane-4-methanol derivatives has surged, driven by their utility in developing bioactive molecules. This compound’s CAS No. 2137826-50-5 is frequently searched in academic and industrial databases, reflecting its growing relevance. Its ethyl(2-methylpropyl)amino substituent contributes to its lipophilicity, a critical factor in drug design for improving membrane permeability. Additionally, the methanol group offers a handle for further functionalization, making it a valuable building block in medicinal chemistry.

The synthesis of 1-[[ethyl(2-methylpropyl)amino]methyl]-2-Oxabicyclo[2.1.1]hexane-4-methanol often involves multi-step reactions, including cycloaddition and amination processes. These methods are optimized to achieve high yields and purity, which are essential for its application in high-value research. The compound’s stereochemistry is another area of focus, as it influences its interaction with biological systems. Researchers are exploring its potential as a chiral auxiliary or ligand in asymmetric catalysis, further expanding its utility.

From an environmental and sustainability perspective, the production of CAS No. 2137826-50-5 aligns with the principles of green chemistry. Efforts are underway to develop eco-friendly synthetic routes, minimizing waste and energy consumption. This aligns with the broader industry trend toward sustainable chemical manufacturing, a topic frequently discussed in scientific forums and search queries. The compound’s low toxicity profile also makes it a preferable choice for laboratory use, addressing safety concerns raised by regulatory bodies.

In the context of drug delivery systems, 2-Oxabicyclo[2.1.1]hexane-4-methanol derivatives are being investigated for their ability to enhance the solubility and bioavailability of poorly water-soluble drugs. This is particularly relevant given the increasing focus on oral drug formulations and nanocarrier technologies. The compound’s bicyclic structure provides rigidity, which can improve the stability of drug conjugates, a feature highly sought after in pharmaceutical innovation.

Another emerging application of CAS No. 2137826-50-5 is in the field of material science. Its unique molecular architecture is being explored for designing advanced polymers and functional materials. For instance, its incorporation into polymer backbones can impart desirable mechanical and thermal properties, making it suitable for high-performance applications. This interdisciplinary potential underscores its importance beyond traditional chemistry.

The analytical characterization of 1-[[ethyl(2-methylpropyl)amino]methyl]-2-Oxabicyclo[2.1.1]hexane-4-methanol involves advanced techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography. These methods ensure accurate structural elucidation and purity assessment, which are critical for its reliable use in research. The compound’s spectral data is often shared in open-access databases, facilitating collaboration and accelerating discovery.

In summary, 2-Oxabicyclo[2.1.1]hexane-4-methanol, 1-[[ethyl(2-methylpropyl)amino]methyl]- (CAS No. 2137826-50-5) represents a multifaceted compound with broad applications in pharmaceuticals, materials science, and sustainable chemistry. Its structural versatility and functional adaptability make it a subject of ongoing research, addressing contemporary challenges in science and technology. As interest in heterocyclic chemistry continues to grow, this compound is poised to play a pivotal role in future innovations.